Cas no 480444-11-9 ((4S,4'S)-(-)-2,2'-(1-ETHYLPROPYLIDENE)BIS(4,5-DIHYDRO-4-ISOPROPYLOXAZOLE))

• Product Name: (4S,4'S)-(-)-2,2'-(1-ETHYLPROPYLIDENE)BIS(4,5-DIHYDRO-4-ISOPROPYLOXAZOLE)
• CAS No: 480444-11-9
• MF: C₁₇H₃₀N₂O₂
• MW: 294.432304859161
• CID: 931743
• PubChem ID: 57350167
• Update Time: 2025-04-19

(4S,4'S)-(-)-2,2'-(1-ETHYLPROPYLIDENE)BIS(4,5-DIHYDRO-4-ISOPROPYLOXAZOLE) Chemical and Physical Properties

Names and Identifiers

• (4S,4'S)-(-)-2,2'-(1-ETHYLPROPYLIDENE)BIS(4,5-DIHYDRO-4-ISOPROPYLOXAZOLE)
• (4S)-4-propan-2-yl-2-[2-(4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl)pentan-2-yl]-4,5-dihydro-1,3-oxazole
• 4-(Propan-2-yl)-2-{2-[(4S)-4-(propan-2-yl)-4,5-dihydro-1,3-oxazol-2-yl]pentan-2-yl}-4,5-dihydro-1,3-oxazole
• DTXSID30722081
• 480444-11-9

• Inchi： 1S/C17H30N2O2/c1-7-8-17(6,15-18-13(9-20-15)11(2)3)16-19-14(10-21-16)12(4)5/h11-14H,7-10H2,1-6H3/t13-,14?,17?/m1/s1
• InChI Key： ZGUBAJRGAJPIRE-TUBUQKNSSA-N
• SMILES： O1CC(C(C)C)N=C1C(C)(C1=N[C@H](CO1)C(C)C)CCC

Computed Properties

• Exact Mass: 294.230728204g/mol
• Monoisotopic Mass: 294.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Density: 1.002 g/mL at 25 °C(lit.)
• Boiling Point: 120 °C0.001 mm Hg(lit.)
• Flash Point: 180 °F
• Refractive Index: n20/D 1.4710(lit.)

(4S,4'S)-(-)-2,2'-(1-ETHYLPROPYLIDENE)BIS(4,5-DIHYDRO-4-ISOPROPYLOXAZOLE) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：